2,3-dihydro-1H-inden-5-yl(3-methoxybenzyl)amine

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-2,3-dihydro-1H-inden-5-amine
• InChI: InChI=1S/C17H19NO/c1-19-17-7-2-4-13(10-17)12-18-16-9-8-14-5-3-6-15(14)11-16/h2,4,7-11,18H,3,5-6,12H2,1H3
• InChI Key: IGRDWHBHFLHIQF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC2=CC3=C(CCC3)C=C2
• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol

Description

2,3-dihydro-1H-inden-5-yl(3-methoxybenzyl)amine, also known as 5-IAI, is a research chemical that has been of interest to scientists due to its potential pharmacological properties. This compound belongs to the class of phenethylamines and has been found to exhibit some similarities to amphetamines. The purpose of

Mechanism of Action

The mechanism of action of 2,3-dihydro-1H-inden-5-yl(3-methoxybenzyl)amine involves the inhibition of the reuptake of serotonin, norepinephrine, and dopamine. This leads to an increase in the levels of these neurotransmitters in the brain, which can result in enhanced mood, increased energy, and improved cognitive function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,3-dihydro-1H-inden-5-yl(3-methoxybenzyl)amine include increased levels of serotonin, norepinephrine, and dopamine in the brain. This can lead to enhanced mood, increased energy, and improved cognitive function. Additionally, 2,3-dihydro-1H-inden-5-yl(3-methoxybenzyl)amine has been found to have a low potential for abuse and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 2,3-dihydro-1H-inden-5-yl(3-methoxybenzyl)amine in lab experiments is its potential use as a SNDRI. This can lead to improved mood, increased energy, and improved cognitive function in animal models. However, a limitation of using 2,3-dihydro-1H-inden-5-yl(3-methoxybenzyl)amine in lab experiments is the lack of research on its long-term effects and potential toxicity.

Future Directions

For research include further studies on its potential use as a SNDRI and its effects on other neurotransmitters and brain regions, as well as its potential use in the treatment of depression, anxiety, and ADHD.

Synthesis Methods

The synthesis of 2,3-dihydro-1H-inden-5-yl(3-methoxybenzyl)amine involves the reaction of 3-methoxybenzylamine with indanone in the presence of a reducing agent such as sodium borohydride. The product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

2,3-dihydro-1H-inden-5-yl(3-methoxybenzyl)amine has been studied for its potential use as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI). This compound has been found to increase the levels of these neurotransmitters in the brain, which can lead to enhanced mood, increased energy, and improved cognitive function. Additionally, 2,3-dihydro-1H-inden-5-yl(3-methoxybenzyl)amine has been researched for its potential use in the treatment of depression, anxiety, and attention deficit hyperactivity disorder (ADHD).